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The table below summarizes the key physicochemical and solubility data for BVT-14225 from multiple

supplier specifications and scientific analyses [1] [2] [3].

Property Value / Condition Notes / Source
Molecular C16H20CIN303S:2 [1][2] [4]
Formula
Molecular 401.93 g/mol [1] [2] [5]
Weight
Solubility in > 100 mg/mL (= 248.80 mM)  Hygroscopic; use newly opened DMSO [2] [3].
DMSO
~27 mg/mL (~67.18 mM) Alternative supplier data point [1].
Solubility in Not directly reported See "In Vivo Formulation" for PBS-containing
PBS mixtures.
Storage -20°C (powder); -80°C (in Stock solutions are stable for 6 months to 2 years at

solvent)

-80°C [2] [3] [4].

Application Notes & Experimental Protocols

© 2026 Smolecule. All rights reserved.

1/5 Tech Support


https://www.smolecule.com/products/s522386?utm_src=pdf-body
https://www.smolecule.com/products/s522386?utm_src=pdf-interest
https://www.smolecule.com/products/s522386?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72662984.htm
https://www.medchemexpress.com/BVT-14225.html?srsltid=AfmBOop-ImXrviHFl-UNGUH02xBhIsi6PqSA0PftMIx4M4lyTNAbekyr
https://www.invivochem.com/bvt-14225.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72662984.htm
https://www.medchemexpress.com/BVT-14225.html?srsltid=AfmBOop-ImXrviHFl-UNGUH02xBhIsi6PqSA0PftMIx4M4lyTNAbekyr
https://dcchemicals.com/product_show-BVT_14225.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72662984.htm
https://www.medchemexpress.com/BVT-14225.html?srsltid=AfmBOop-ImXrviHFl-UNGUH02xBhIsi6PqSA0PftMIx4M4lyTNAbekyr
https://www.targetmol.com/compound/BVT-14225
https://www.medchemexpress.com/BVT-14225.html?srsltid=AfmBOop-ImXrviHFl-UNGUH02xBhIsi6PqSA0PftMIx4M4lyTNAbekyr
https://www.invivochem.com/bvt-14225.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72662984.htm
https://www.medchemexpress.com/BVT-14225.html?srsltid=AfmBOop-ImXrviHFl-UNGUH02xBhIsi6PqSA0PftMIx4M4lyTNAbekyr
https://www.invivochem.com/bvt-14225.html
https://dcchemicals.com/product_show-BVT_14225.html
https://www.smolecule.com/products/s522386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Stock Solution Preparation (in DMSO)

e Calculation: Determine the mass of BVT-14225 needed for your desired concentration. For example,
to make a 10 mM stock solution, dissolve 4.02 mg of the compound in 1 mL of DMSO to achieve a

concentration of 10 umol/mL [2] [3].
e Solubilization: Gently vortex the mixture until the solid is fully dissolved. If necessary, brief sonication

can be used to aid dissolution [5].
¢ Aliquoting and Storage: Immediately aliquot the prepared stock solution into small, single-use vials

to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (up to 2 years) [2]

[3].

Preparation of Working Solutions for In Vivo Studies

The following protocols, adapted from supplier recommendations, use sequential addition of solvents to
create clear solutions suitable for in vivo research [2] [3]. These formulations are for research purposes

only.

Formulation 1: Aqueous Solution with Surfactant This method yields a solution of > 2.5 mg/mL (6.22

mM) [2] [3].

e Prepare a saline solution (0.9% sodium chloride in ddH20).
e Inavial, add 100 pL of a 25 mg/mL DMSO stock solution of BVT-14225.
e Add 400 pL of PEG300 to the vial and mix evenly.

e Add 50 pL of Tween-80 and mix evenly.
e Finally, add 450 pL of the prepared saline to adjust the volume to 1 mL. The final solution should be

clear.

Formulation 2: Cyclodextrin-Based Aqueous Solution This method yields a solution of > 2.5 mg/mL
(6.22 mM) [2] [3].
e Prepare a 20% SBE-3-CD solution in saline. Dissolve 2 g of SBE-B3-CD in 10 mL of saline and ensure
it is clear. This solution can be stored at 4°C for one week.

e In avial, add 100 pL of a 25 mg/mL DMSO stock solution of BVT-14225.
e Add 900 pL of the 20% SBE-B-CD in saline solution and mix evenly.

Biological Context & Mechanism of Action
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BVT-14225 is characterized as a potent and selective inhibitor of 113-Hydroxysteroid dehydrogenase type
1 (11B-HSD1), with a reported half-maximal inhibitory concentration (ICso) of 52 nM [1] [6] [2]. This
enzyme is responsible for the conversion of inactive cortisone to active cortisol within local tissues. As
illustrated below, by inhibiting 113-HSD1, BVT-14225 reduces local cortisol levels, which is a mechanism
being investigated for its potential to improve metabolic parameters in conditions like type 2 diabetes and

obesity [2] [3].
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The cellular efficacy of BVT-14225 has been demonstrated in models such as HEK293 cells expressing

human 113-HSD1, where it inhibited the conversion of cortisone to cortisol with an ICso of 28.4 nM [2].

Critical Notes for Researchers

¢ Solvent Freshness: Due to the hygroscopic nature of DMSO, always use newly opened or properly
sealed containers to prevent water absorption, which can affect the solubility and stability of your
stock solutions [2].
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e Solution Stability: While stock solutions in DMSO are stable when stored at -80°C, working solutions
for in vivo studies should be prepared fresh and used immediately on the same day to ensure
experimental consistency and compound integrity [2].

¢ Research Use Only: The information and protocols provided are strictly for laboratory research use.
All products and data are labeled "Not for human use” [6] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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